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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962

Essential Safety and Handling Guide for 1-
Ethylcyclohexanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Ethylcyclohexanol in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
mitigate risks associated with this chemical.

Chemical Properties and Hazards

1-Ethylcyclohexanol is a colorless liquid with a mild, sweet odor.[1] It is classified as harmful if
swallowed and causes serious eye and skin irritation.[2][3][4] Understanding its physical and
chemical properties is crucial for safe handling.
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Property Value Source
CAS Number 1940-18-7 [1]12]15]
Molecular Formula C8H160 [1][5]
Molecular Weight 128.24 g/mol [5]
Boiling Point 158 - 165 °C [5]
Melting Point 30-33°C [4]
Flash Point 68 °C/ 154.4 °F [2]
Density 0.9226 g/cm? (at 25 °C) [5]
Solubility in Water 7.2 g/L (at 25 °C) [1][5]

Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of 1-Ethylcyclohexanol to ensure
appropriate PPE is selected. The following are the minimum recommended PPE.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2] A face shield may be necessary when there is a risk of
splashing.[6]

¢ Skin Protection:

o Gloves: Compatible, chemical-resistant gloves must be worn.[5] Nitrile or neoprene gloves
are suitable for protection against alcohols and many chemical solutions.[7] Always
inspect gloves for tears or holes before use.

o Protective Clothing: Wear appropriate protective clothing, such as a lab coat or a one-
piece coverall, to prevent skin exposure.[2][5] For larger quantities or in case of a
significant spill risk, flame-retardant and antistatic protective clothing is recommended.[4]

o Respiratory Protection:
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o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors.[8][9]

o If arisk assessment indicates that air-purifying respirators are necessary, use a full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges as a backup to engineering controls.[5]

o If the respirator is the sole means of protection, a full-face supplied air respirator should be
used.[5]

Standard Operating Procedure

The following diagram outlines the standard procedure for the safe handling of 1-
Ethylcyclohexanol in a laboratory environment.
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Caption: Standard Operating Procedure for 1-Ethylcyclohexanol.
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Emergency Procedures

Immediate action is required in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[2] Seek medical attention if irritation persists.[1][2]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[2]
Remove contaminated clothing and shoes.[5] If skin irritation occurs, get medical advice.[2]

¢ Inhalation: Remove the victim to fresh air.[5] If not breathing, give artificial respiration.[5][10]
If breathing is difficult, give oxygen.[5] Get medical attention if symptoms occur.[2]

¢ Ingestion: Wash out the mouth with water.[5] Do NOT induce vomiting.[10] Call a physician
or poison control center if you feel unwell.[1][2]

In the event of a spill, follow these steps to mitigate the hazard.
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Caption: Workflow for Handling a 1-Ethylcyclohexanol Spill.

Handling and Storage

» Handling: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,
or smoke when using this product.[1][2] Ensure adequate ventilation, especially in confined
areas.[2][8] Keep away from open flames, hot surfaces, and sources of ignition.[2][4]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][11] Keep
away from heat, sparks, and flame.[2] It is incompatible with acids, bases, and oxidizing
agents.[2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-ethylcyclohexanol-dic277727.html
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC119105000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC119105000&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-ethylcyclohexanol-dic277727.html
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b155962?utm_src=pdf-body-img
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-ethylcyclohexanol-dic277727.html
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/e51406
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/E0768_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste materials, including contaminated absorbents from spills and empty containers, must
be disposed of in accordance with local, state, and federal regulations.

o Dispose of the contents and container to an approved waste disposal plant.[2]

o Empty containers should be triple rinsed with a suitable solvent, and the rinsate collected for
disposal as hazardous waste.[12]

e Do not allow the product to enter drains.[4] Contaminated packaging should be disposed of
in the same manner as the product.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Ethylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155962#personal-protective-equipment-for-handling-
1-ethylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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